![molecular formula C18H17NO4 B267104 2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid](/img/structure/B267104.png)
2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid
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Overview
Description
2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid, also known as MPACB, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is known to possess potent analgesic and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of 2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response and pain perception. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to possess potent analgesic and anti-inflammatory properties in various animal models. It has been shown to reduce pain and inflammation in models of arthritis, neuropathic pain, and inflammatory bowel disease. This compound has also been shown to possess anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It also possesses potent analgesic and anti-inflammatory properties, making it a useful tool for studying pain and inflammation in animal models. However, this compound also has several limitations. It is a relatively new compound and its long-term safety and efficacy have not been fully established. Additionally, its mechanism of action is not fully understood, making it difficult to interpret its effects in animal models.
Future Directions
There are several future directions for the study of 2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid. One potential area of research is the development of more potent and selective COX inhibitors based on the structure of this compound. Another area of research is the investigation of the long-term safety and efficacy of this compound in animal models and humans. Finally, the potential use of this compound as a therapeutic agent in various diseases, including cancer, inflammation, and pain, should be investigated further.
Synthesis Methods
The synthesis of 2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid involves the reaction of 2-amino-5-methylbenzoic acid with acetic anhydride to form the corresponding acetylated derivative. This intermediate is then reacted with 2-(allyloxy)aniline in the presence of a base, such as potassium carbonate, to yield this compound. The reaction scheme is shown below:
Scientific Research Applications
2-({3-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. It has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders.
properties
Molecular Formula |
C18H17NO4 |
---|---|
Molecular Weight |
311.3 g/mol |
IUPAC Name |
2-[[3-(2-methylprop-2-enoxy)phenyl]carbamoyl]benzoic acid |
InChI |
InChI=1S/C18H17NO4/c1-12(2)11-23-14-7-5-6-13(10-14)19-17(20)15-8-3-4-9-16(15)18(21)22/h3-10H,1,11H2,2H3,(H,19,20)(H,21,22) |
InChI Key |
JQLBBNANQZTKLW-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O |
Canonical SMILES |
CC(=C)COC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O |
Origin of Product |
United States |
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